Cas no 1131614-77-1 (3-Iodo-4-((tetrahydro-2H-pyran-4-yl)oxy)benzoic acid)

• Product Name: 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)oxy)benzoic acid
• CAS No: 1131614-77-1
• MF: C₁₂H₁₃IO₄
• MW: 348.133696317673
• CID: 1030591
• PubChem ID: 44828888
• Update Time: 2025-05-26

3-Iodo-4-((tetrahydro-2H-pyran-4-yl)oxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)oxy)benzoic acid
• 3-iodo-4-(oxan-4-yloxy)benzoic acid
• 3-iodo-4-(tetrahydro-2H-pyran-4-yloxy)benzoic acid
• 3-iodanyl-4-(oxan-4-yloxy)benzoic acid
• 3-iodo-4-(4-oxanyloxy)benzoic acid
• AK133773
• CTK8E2169
• FT-0651966
• KB-145122
• SBB067989
• DTXSID10660977
• DB-060438
• A802919
• AKOS015856015
• 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)oxy)benzoicacid
• 1131614-77-1
• 3-iodo-4-tetrahydropyran-4-yloxy-benzoic acid
• 3-Iodo-4-[(oxan-4-yl)oxy]benzoic acid

• Inchi： 1S/C12H13IO4/c13-10-7-8(12(14)15)1-2-11(10)17-9-3-5-16-6-4-9/h1-2,7,9H,3-6H2,(H,14,15)
• InChI Key： LIBWGSSTTGAAHZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1OC1CCOCC1

Computed Properties

• Exact Mass: 347.98586g/mol
• Monoisotopic Mass: 347.98586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)oxy)benzoic acid

3-Iodo-4-((tetrahydro-2H-pyran-4-yl)oxy)benzoic acid (CAS No. 1131614-77-1): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

3-Iodo-4-((tetrahydro-2H-pyran-4-yl)oxy)benzoic acid (CAS No. 1131614-77-1) is a versatile compound with significant potential in the field of medicinal chemistry. This compound features a unique combination of a halogenated aromatic ring and a tetrahydro-2H-pyran substituent, making it an attractive candidate for various biological and pharmaceutical applications.

The molecular structure of 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)oxy)benzoic acid is characterized by a benzoic acid core with an iodo group at the 3-position and a tetrahydro-2H-pyran ether at the 4-position. The presence of the iodo group provides a high degree of reactivity and versatility in synthetic transformations, while the tetrahydro-2H-pyran moiety confers additional stability and solubility properties. This combination makes the compound particularly suitable for use in drug discovery and development.

Recent studies have highlighted the importance of 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)oxy)benzoic acid in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a key intermediate in the synthesis of novel antiviral agents. The iodo group can be readily converted into other functional groups, such as amino or hydroxyl groups, through various chemical reactions, including nucleophilic substitution and reduction processes. This flexibility allows for the creation of a wide range of derivatives with diverse biological activities.

In addition to its synthetic utility, 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)oxy)benzoic acid has shown promising results in preclinical studies. Studies have demonstrated its potential as a lead compound for the development of anti-inflammatory drugs. The compound's ability to modulate specific signaling pathways involved in inflammation makes it an attractive target for further investigation. Moreover, its structural features suggest that it may have improved pharmacokinetic properties compared to existing anti-inflammatory agents.

The synthesis of 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)oxy)benzoic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the iodination of 4-hydroxybenzoic acid followed by etherification with tetrahydro-2H-pyran. This method provides high yields and good purity, making it suitable for large-scale production. Another notable synthetic route involves palladium-catalyzed coupling reactions, which offer excellent control over regioselectivity and functional group tolerance.

The biological activity of 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)oxy)benzoic acid has been explored in various assays. In vitro studies have shown that it exhibits potent inhibitory effects on key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound may have therapeutic potential in treating conditions such as arthritis and other inflammatory disorders.

Beyond its anti-inflammatory properties, 3-Iodo-4-((tetrahydro-2H-pyran-4-yloxy)benzoic acid has also been investigated for its potential as an anticancer agent. Preliminary studies have indicated that it can induce apoptosis in cancer cells by disrupting specific signaling pathways. The unique combination of its structural features and biological activities makes it a valuable candidate for further preclinical and clinical evaluation.

In conclusion, 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)oxy)benzoic acid (CAS No. 1131614-77-1) is a promising compound with a wide range of applications in medicinal chemistry. Its unique molecular structure and versatile synthetic properties make it an attractive target for drug discovery and development. Ongoing research continues to uncover new biological activities and therapeutic potentials, further solidifying its importance in the field.